Cas no 1346526-58-6 ((5,6-Dihydro-4H-pyrrolo[1,2-b]pyrazol-3-yl)boronic acid)

• Product Name: (5,6-Dihydro-4H-pyrrolo[1,2-b]pyrazol-3-yl)boronic acid
• CAS No: 1346526-58-6
• MF: C₆H₉BN₂O₂
• MW: 151.958861112595
• CID: 2124644
• Update Time: 2025-08-02

(5,6-Dihydro-4H-pyrrolo[1,2-b]pyrazol-3-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• 5,6-dihydro-4H-pyrrolo[1,2-b]pyrazol-3-ylboronic acid
• (5,6-Dihydro-4H-pyrrolo[1,2-b]pyrazol-3-yl)boronic acid
• Boronicacid,B-(5,6-dihydro-4H-pyrrolo[1,2-b]pyrazol-3-yl)
• JGLKLDKILZGEAO-UHFFFAOYSA-N
• FCH1190184
• AB72970
• AX8279311
• 5,6-DIHYDRO-4H-PYRROLO[1,2-B]PYRAZOLE-3-BORONIC ACID
• (4H,5H,6H-PYRROLO[1,2-B]PYRAZOL-3-YL)BORONIC ACID

• Inchi： 1S/C6H9BN2O2/c10-7(11)5-4-8-9-3-1-2-6(5)9/h4,10-11H,1-3H2
• InChI Key： JGLKLDKILZGEAO-UHFFFAOYSA-N
• SMILES： OB(C1C=NN2C=1CCC2)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 156
• Topological Polar Surface Area: 58.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrazoles Pyrrolopyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrazoles

Additional information on (5,6-Dihydro-4H-pyrrolo[1,2-b]pyrazol-3-yl)boronic acid

Recent Advances in the Application of (5,6-Dihydro-4H-pyrrolo[1,2-b]pyrazol-3-yl)boronic acid (CAS: 1346526-58-6) in Chemical Biology and Drug Discovery

The compound (5,6-Dihydro-4H-pyrrolo[1,2-b]pyrazol-3-yl)boronic acid (CAS: 1346526-58-6) has recently emerged as a promising scaffold in chemical biology and medicinal chemistry due to its unique structural features and versatile reactivity. This boronic acid derivative, characterized by its fused pyrrolo-pyrazole core, has garnered significant attention for its potential applications in drug discovery, particularly in the development of covalent inhibitors and proteolysis-targeting chimeras (PROTACs). Recent studies have highlighted its utility as a key intermediate in the synthesis of biologically active molecules targeting various disease pathways.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of this boronic acid derivative in the design of selective kinase inhibitors. The researchers utilized its boronic acid moiety to form reversible covalent bonds with conserved lysine residues in the ATP-binding pocket of target kinases, achieving nanomolar potency against several oncogenic kinases while maintaining excellent selectivity profiles. The study further revealed that the fused heterocyclic core contributes to improved pharmacokinetic properties, including enhanced metabolic stability and membrane permeability, compared to traditional boronic acid-containing drugs.

In the field of targeted protein degradation, (5,6-Dihydro-4H-pyrrolo[1,2-b]pyrazol-3-yl)boronic acid has shown remarkable potential as a warhead in PROTAC design. A recent Nature Chemical Biology publication (2024) reported its successful incorporation into heterobifunctional molecules that selectively degrade challenging targets such as transcription factors and scaffolding proteins. The boronic acid group serves dual functions in these constructs: it mediates target binding while also participating in the formation of ternary complexes with E3 ubiquitin ligases, significantly enhancing degradation efficiency.

From a synthetic chemistry perspective, novel methodologies have been developed to access this scaffold with improved efficiency. A 2023 Advanced Synthesis & Catalysis paper described a one-pot, transition-metal-free approach to synthesize (5,6-Dihydro-4H-pyrrolo[1,2-b]pyrazol-3-yl)boronic acid derivatives with excellent yields (typically >85%) and broad functional group tolerance. This advancement has facilitated the rapid exploration of structure-activity relationships in medicinal chemistry campaigns, enabling the discovery of optimized compounds with tailored pharmacological properties.

The unique reactivity pattern of this boronic acid derivative has also enabled its application in chemical biology probes. Recent work published in ACS Chemical Biology (2024) demonstrated its utility in activity-based protein profiling (ABPP), where it selectively labels active sites of hydrolytic enzymes through formation of stable enzyme-inhibitor complexes. This application provides valuable insights into enzyme function in complex biological systems and supports the identification of novel therapeutic targets.

Looking forward, the versatility of (5,6-Dihydro-4H-pyrrolo[1,2-b]pyrazol-3-yl)boronic acid positions it as a valuable building block for next-generation therapeutics. Ongoing research focuses on expanding its applications to targeted covalent drugs, protein degraders, and diagnostic agents. The compound's ability to combine selective target engagement with favorable drug-like properties suggests it will remain an important tool in chemical biology and drug discovery for years to come.